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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Violet 1, a disazo direct dye, is primarily utilized in the textile industry for coloring cotton,

viscose, silk, and paper.[1][2] Its application in routine histology is not well-documented in

scientific literature, and established, validated protocols for specific tissue staining are not

readily available. However, as a "direct dye," it possesses properties that suggest potential

utility in specialized histological applications where direct binding to tissues without a mordant

is advantageous.[3]

This document provides an overview of the known characteristics of Direct Violet 1, explores

its potential applications in histology based on the principles of direct dyes, and offers a

hypothetical protocol as a starting point for researchers interested in exploring its use. The

provided experimental guidelines are based on protocols for similar direct dyes, such as Crystal

Violet for amyloid staining, and would require significant optimization and validation for specific

applications.[4][5]

Chemical and Physical Properties of Direct Violet 1
Direct Violet 1 is a water-soluble anionic dye.[1] Its affinity for cellulosic materials and some

proteins is attributed to its linear molecular structure and the presence of sulfonic acid groups,

which can form hydrogen bonds and van der Waals forces with the substrate.
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Property Value Reference(s)

C.I. Name Direct Violet 1 [1]

C.I. Number 22570 [2]

CAS Number 2586-60-9 [6]

Molecular Formula C₃₂H₂₂N₆Na₂O₈S₂ [6]

Molecular Weight 728.66 g/mol [6]

Appearance
Reddish-brown to black

powder
[1]

Solubility in Water 62.5 mg/mL (with sonication) [7]

Synonyms
Chlorazol Violet N, Diamine

Violet N, Pontamine Violet N
[8]

Principle of Direct Staining
Direct dyes bind to tissues, particularly those rich in linear molecules like cellulose or

aggregated proteins such as amyloid, through non-covalent interactions. This process does not

require a mordant (a substance that forms a coordination complex with the dye and attaches it

to the tissue). The binding mechanism is typically a combination of hydrogen bonding, van der

Waals forces, and potentially ionic interactions between the dye molecules and the tissue

substrate.[3]
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Direct Dye Staining Mechanism

Direct Violet 1
(Anionic, Linear)

Stained Tissue Non-covalent binding
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Caption: General principle of direct dye binding to a tissue substrate.

Potential Histological Applications
While not established, the properties of Direct Violet 1 suggest it could be investigated for the

following applications:

Amyloid Staining: Many direct dyes, including the structurally related Congo Red, are used to

stain amyloid plaques, which are protein aggregates with a β-pleated sheet structure.[9][10]

Direct Violet 1's linear structure may allow it to bind to the regular, repeating structure of

amyloid fibrils. Crystal violet is also used for this purpose, producing a distinct red-purple

color in amyloid deposits.[5][9]

Plant Histology: Direct dyes are known to stain cellulose. This makes Direct Violet 1 a

candidate for staining plant cell walls to visualize tissue architecture in botanical specimens.

[11][12]

Connective Tissue Staining: Some direct dyes can be used in trichrome-like staining

procedures to differentiate connective tissue components, though this is less common.

Safety and Handling
Direct Violet 1 should be handled with care in a laboratory setting.
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Hazard Precaution Reference(s)

Oral Toxicity

Harmful if swallowed. Do not

eat, drink, or smoke when

using.

[6][13]

Skin Irritation
Causes skin irritation. Wear

protective gloves and clothing.
[6]

Eye Irritation

Causes serious eye irritation.

Wear safety goggles with side-

shields.

[6]

Respiratory Irritation

May cause respiratory

irritation. Avoid breathing dust.

Use in a well-ventilated area or

with a suitable respirator.

[6]

Handling

Minimize dust generation.

Wash thoroughly after

handling.

[13]

Storage

Store at 4°C, sealed and

protected from moisture and

light.

[7]

Hypothetical Experimental Protocol (for Amyloid
Staining)
Disclaimer: This protocol is a suggested starting point and has not been validated for Direct
Violet 1. It is adapted from established methods for Crystal Violet amyloid staining.[4][5]

Significant optimization of dye concentration, incubation times, and differentiation steps will be

necessary.

Reagents and Solutions
Direct Violet 1 Staining Solution:

Direct Violet 1: 0.5 g
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Distilled Water: 100 mL

(Prepare fresh and filter before use)

1% Acetic Acid Solution (for differentiation):

Glacial Acetic Acid: 1 mL

Distilled Water: 99 mL

Xylene

Ethanol (100%, 95%)

Distilled Water

Aqueous Mounting Medium (e.g., Apathy's gum syrup)

Staining Procedure
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Staining Workflow

Start:
Paraffin-embedded section

1. Deparaffinize & Rehydrate
(Xylene -> Ethanol -> Water)

2. Stain with Direct Violet 1
(e.g., 5-10 minutes)

3. Rinse in Water

4. Differentiate
(1% Acetic Acid, monitor microscopically)

5. Wash in Tap Water

6. Mount
(Aqueous Mounting Medium)

End:
Microscopic Examination
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Caption: Hypothetical workflow for staining with Direct Violet 1.
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Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes, 5 minutes each.

Immerse in 100% Ethanol: 2 changes, 3 minutes each.

Immerse in 95% Ethanol: 2 changes, 3 minutes each.

Rinse well in running tap water, then place in distilled water.

Staining:

Place slides in the filtered 0.5% Direct Violet 1 solution for 5-10 minutes. (Note: Optimal

time will vary based on tissue type and fixative).

Rinsing:

Rinse briefly in distilled water to remove excess stain.

Differentiation:

Immerse the slide in 1% Acetic Acid for 1-3 minutes.

Monitor the differentiation process under a microscope until amyloid deposits appear as a

distinct color (e.g., red-purple) against a lighter background.[5]

Washing:

Wash thoroughly in tap water to stop the differentiation process.

Mounting:

Drain excess water from the slide. Do not dehydrate with alcohol as this may remove the

stain.

Mount with an aqueous mounting medium.

Expected Results (Hypothetical)
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Amyloid Deposits: Purple to reddish-purple

Background Tissue: Lighter shades of violet or blue

Conclusion
Direct Violet 1 is a dye with potential for specialized histological applications, particularly in

staining amyloid and plant tissues, due to its properties as a direct dye. However, its use in this

context is not established. The information and protocols provided here serve as a foundational

guide for researchers to begin exploring and validating Direct Violet 1 as a novel histological

stain. All procedures require rigorous optimization and validation for reproducible and reliable

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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